Cas no 718642-04-7 (Borinic acid, methyl-3-thienyl-)
718642-04-7 structure
Product Name:Borinic acid, methyl-3-thienyl-
CAS No:718642-04-7
MF:C5H7BOS
MW:125.984480142593
CID:544925
PubChem ID:66935555
Update Time:2025-04-19
Borinic acid, methyl-3-thienyl- Chemical and Physical Properties
Names and Identifiers
-
- Borinic acid, methyl-3-thienyl-
- methyl(thiophen-3-yl)borinic acid
- SCHEMBL1187355
- DTXSID70736066
- 718642-04-7
-
- Inchi: 1S/C5H7BOS/c1-6(7)5-2-3-8-4-5/h2-4,7H,1H3
- InChI Key: KBIBCFHWZACGST-UHFFFAOYSA-N
- SMILES: S1C=CC(B(C)O)=C1
Computed Properties
- Exact Mass: 126.0310662g/mol
- Monoisotopic Mass: 126.0310662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.5Ų
Borinic acid, methyl-3-thienyl- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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